4-Formyl-4-methylheptanenitrile
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-Formyl-4-methylheptanenitrile (C9H15NO) is an aliphatic nitrile compound featuring a formyl (-CHO) and a methyl (-CH3) group at the 4th position of a seven-carbon chain. This compound is structurally characterized by its dual functional groups, which confer reactivity in organic synthesis, particularly in cyclization or condensation reactions. The nitrile group (-CN) enhances its polarity, influencing solubility in polar aprotic solvents like dimethylformamide (DMF) or acetonitrile.
Properties
CAS No. |
67624-52-6 |
|---|---|
Molecular Formula |
C9H15NO |
Molecular Weight |
153.22 g/mol |
IUPAC Name |
4-formyl-4-methylheptanenitrile |
InChI |
InChI=1S/C9H15NO/c1-3-5-9(2,8-11)6-4-7-10/h8H,3-6H2,1-2H3 |
InChI Key |
IUDMDIPSJXLOHJ-UHFFFAOYSA-N |
Canonical SMILES |
CCCC(C)(CCC#N)C=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
To contextualize 4-Formyl-4-methylheptanenitrile, three structurally related compounds are analyzed:
4-Ethyl-4-formylhexanenitrile (C9H15NO)
- Structure : A six-carbon chain with ethyl and formyl groups at the 4th position.
- Key Differences: Chain Length: Shorter backbone (hexane vs. heptane), reducing molecular weight (C9H15NO vs. C10H17NO for the target compound). Substituent: Ethyl group instead of methyl, increasing steric bulk and lipophilicity.
- Reactivity : The ethyl group may hinder nucleophilic attack at the formyl site compared to the methyl analog .
| Property | 4-Ethyl-4-formylhexanenitrile | 4-Formyl-4-methylheptanenitrile |
|---|---|---|
| Molecular Formula | C9H15NO | C10H17NO |
| Chain Length | Hexane (6 carbons) | Heptane (7 carbons) |
| Substituent at C4 | Ethyl (-CH2CH3) | Methyl (-CH3) |
| Predicted LogP<sup>*</sup> | ~2.1 | ~1.8 (lower lipophilicity) |
<sup>*</sup>LogP values estimated via QSPR models .
4-[(4-Formylphenoxy)methyl]benzonitrile (C15H11NO2)
- Structure: Aromatic benzonitrile core with a formylphenoxy substituent.
- Key Differences :
- Backbone : Aromatic rings dominate, enabling π-π interactions absent in aliphatic analogs.
- Functionality : Ether linkage (-O-) introduces conformational flexibility.
- Applications : Used in pharmaceuticals and agrochemicals due to aromatic stability .
| Property | 4-[(4-Formylphenoxy)methyl]benzonitrile | 4-Formyl-4-methylheptanenitrile |
|---|---|---|
| Molecular Weight | 237.25 g/mol | ~169.25 g/mol |
| Solubility | Low in water (aromatic dominance) | Moderate in polar aprotic solvents |
| Thermal Stability | High (aromatic conjugation) | Moderate (aliphatic chain) |
3-(2-Cyanoethyl)-3-formylpentane (C9H15NO)
- Structure: Branched pentane with cyanoethyl and formyl groups.
- Key Differences: Branching: Tertiary carbon centers increase steric hindrance. Reactivity: The cyanoethyl group may participate in Michael addition reactions.
| Property | 3-(2-Cyanoethyl)-3-formylpentane | 4-Formyl-4-methylheptanenitrile |
|---|---|---|
| Branching | Tertiary carbons | Secondary carbons |
| Synthetic Utility | Intermediate for heterocycles | Potential for linear chain derivatives |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
